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Compound of Interest

Compound Name: Lansoprazole sulfone N-oxide

Cat. No.: B194816

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lansoprazole sulfone N-oxide is recognized primarily as a process impurity and potential
metabolite of Lansoprazole, a widely used proton pump inhibitor for treating acid-related
gastrointestinal disorders.[1][2] The presence of impurities such as Lansoprazole sulfone N-
oxide in active pharmaceutical ingredients (APIs) is a critical consideration for quality control
and regulatory purposes, necessitating a thorough understanding of their chemical properties
and formation. This technical guide provides a detailed overview of the chemical structure,
physicochemical properties, synthesis, and analytical characterization of Lansoprazole
sulfone N-oxide.

Chemical Structure and Identification

Lansoprazole sulfone N-oxide is structurally distinct from the parent drug, featuring both a
sulfone group and a pyridine N-oxide moiety. These modifications result from the over-oxidation
of Lansoprazole.[1]
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Identifier Value

2-[[[3-Methyl-1-oxido-4-(2,2,2-trifluoroethoxy)-2-

UPAC Name pyridinyllmethyl]sulfonyl]-1H-benzimidazole[3][4]
CAS Number 953787-54-7[3][5]

Molecular Formula C16H14F3N304S[3][5]

Molecular Weight 401.36 g/mol [3][5]

A deuterated analog, Lansoprazole-d4 sulfone N-oxide, is also available for use as an internal
standard in analytical studies.[6][7] Its molecular formula is CL6H10D4F3N304S and it has a

molecular weight of 405.38 g/mol .[6]

Physicochemical and Analytical Data

A compilation of key physicochemical and spectral data for Lansoprazole sulfone N-oxide is

presented below. This information is crucial for its identification and quantification in

pharmaceutical preparations.

Table 1: Physicochemical Properties

Property Value

Source

Appearance White Solid

[6]7]

Soluble in DMSO and
Solubility Methanol.[6] Insoluble in
Ethanol and PBS (pH 7.2).[2]

[2][6]

Storage Temperature 2-8°C

[6]

Amax 277 nm

[2]

Table 2: Spectral Data
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Technique Data Source

Protonated molecular ion at
Mass Spectrometry (MS) m/z 402.0; Sodium adduct at [1]
m/z 424.1 (EI-MS).

m/z calculated for
C16H15F3N304S [M+H]+: [1]
402.0730, found 402.0735.

High-Resolution Mass
Spectrometry (HRMS)

Infrared (IR) Spectroscopy 3436, 1602, 1572, 1479, 1328,

1
(KBr, cm-1) 1269, 1166, 1114, 1062, 842. s

8.16 (d, J=7.2 Hz, 1H), 7.85-

7.75 (m, 2H), 7.50-7.40 (m,

2H), 7.20 (d, J=7.2 Hz, 1H), [1]
5.20 (s, 2H), 4.40 (q, J=7.8 Hz,

2H), 2.25 (s, 3H).

Nuclear Magnetic Resonance
(1H NMR) (CDCI3, 5 ppm)

Experimental Protocols

The synthesis of Lansoprazole sulfone N-oxide is typically achieved through the oxidation of
Lansoprazole sulfide. The following is a representative experimental protocol based on
published literature.[1]

Synthesis of Lansoprazole Sulfone N-oxide from Lansoprazole Sulfide
 Dissolution: Dissolve Lansoprazole sulfide in chloroform.

o Oxidation: Add m-chloroperbenzoic acid (m-CPBA) to the solution. The reaction proceeds
smoothly at room temperature.

¢ Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

o Work-up: Upon completion, wash the reaction mixture with an appropriate aqueous solution
to remove excess m-CPBA and its byproduct, m-chlorobenzoic acid.

« |solation: Dry the organic layer over a suitable drying agent (e.g., sodium sulfate), filter, and
concentrate under reduced pressure.
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« Purification: Purify the crude product by column chromatography on silica gel to afford pure

Lansoprazole sulfone N-oxide.

e Characterization: Confirm the structure and purity of the final product using analytical
techniques such as MS, HRMS, IR, and NMR spectroscopy.

Logical Relationships and Formation Pathway

Lansoprazole sulfone N-oxide is an over-oxidized byproduct that can form during the
synthesis of Lansoprazole from Lansoprazole sulfide. The intended reaction is the oxidation of
the sulfide to a sulfoxide. However, further oxidation can lead to the formation of the sulfone,

and oxidation of the pyridine nitrogen can result in the N-oxide.

Analytical Identification
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Caption: Formation of Lansoprazole Sulfone N-oxide.

This diagram illustrates the synthetic relationship of Lansoprazole sulfone N-oxide to
Lansoprazole and its precursor, Lansoprazole sulfide, highlighting the oxidative steps leading
to its formation as an impurity. It also indicates the analytical techniques employed for its
characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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